Potassium 2-[2-(butylamino)-1,3-thiazol-4-yl]acetate

• IUPAC Name: potassium;2-[2-(butylamino)-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C9H14N2O2S.K/c1-2-3-4-10-9-11-7(6-14-9)5-8(12)13;/h6H,2-5H2,1H3,(H,10,11)(H,12,13);/q;+1/p-1
• InChI Key: JBSJLFPVJLGSSG-UHFFFAOYSA-M
• Canonical SMILES: CCCCNC1=NC(=CS1)CC(=O)[O-].[K+]
• Molecular Formula: C9H13KN2O2S
• Molecular Weight: 252.38 g/mol
• CAS No.: 2094152-28-8

Description

Potassium 2-[2-(butylamino)-1,3-thiazol-4-yl]acetate is a chemical compound with the CAS Number: 2094152-28-8. It has a molecular weight of 252.38. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H14N2O2S.K/c1-2-3-4-10-9-11-7(6-14-9)5-8(12)13;/h6H,2-5H2,1H3,(H,10,11)(H,12,13);/q;+1/p-1. This indicates the presence of a butylamino group and a thiazolyl group in the molecule.

Scientific Research Applications

Hepatoprotective Properties : Research has been conducted on the hepatoprotective effects of related potassium compounds, like potassium 2-((4-amino-5-(morpholinomethyl)-4H-1,2,4-triazole-3-yl)thio)acetate, showing potential in treating liver conditions. This compound demonstrated a hepatoprotective effect similar to that of the referent drug Thiotriazolin®, offering a promising avenue for further exploration in liver disease treatment without involving direct drug use and dosage information (Martyshuk et al., 2022).

Electrolyte in Potassium-Ion Batteries : A study on concentrated potassium acetate as a water-in-salt electrolyte revealed its utility in providing a wide potential window for the reversible operation of potassium-ion batteries. This application showcases the compound's role in energy storage technologies, expanding beyond pharmacological uses (Leonard et al., 2018).

Antimicrobial Activity : Substituted acetates, including those structurally related to Potassium 2-[2-(butylamino)-1,3-thiazol-4-yl]acetate, have been synthesized and evaluated for their antimicrobial properties. These studies contribute to the development of new antibiotics, particularly against Gram-negative bacteria, showcasing the compound's potential in addressing antibiotic resistance issues (Woulfe & Miller, 1985).

Chemical Synthesis and Characterization : Research involving the synthesis and characterization of complexes with potassium acetate highlights its role in chemical synthesis and material science. These studies explore the interactions and properties of potassium acetate with various metals and organic compounds, contributing to our understanding of chemical bonding and complex formation (Baul et al., 2007).

Pharmacological Evaluation for Pain and Inflammation : Diphenylamine derivatives synthesized using potassium acetate have been evaluated for their analgesic and anti-inflammatory activities. These findings suggest that potassium acetate-based compounds can serve as a basis for developing new treatments for pain and inflammation, further demonstrating the compound's utility in pharmacological research (Kumar & Mishra, 2020).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.